Cas no 2680818-74-8 (2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2680818-74-8
• MF: C₁₁H₁₅F₂NO₃
• MW: 247.238510370255
• CID: 5651323
• PubChem ID: 165906425
• Update Time: 2025-10-29

2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
• 2680818-74-8
• EN300-28278035

• Inchi： 1S/C11H15F2NO3/c1-7(15)14-5-8-4-11(12,13)3-2-10(8,6-14)9(16)17/h8H,2-6H2,1H3,(H,16,17)
• InChI Key： MTYXTCBCVNBEAE-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C(=O)O)CN(C(C)=O)CC2C1)F

Computed Properties

• Exact Mass: 247.10199966g/mol
• Monoisotopic Mass: 247.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid

2-Acetyl-6,6-Difluoro-Octahydro-1H-Isoindole-3a-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2680818-74-8, known as 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a carboxylic acid group with an isoindole framework and fluorine substituents. The isoindole core, a bicyclic structure derived from indole, is a common motif in many bioactive compounds, making this molecule particularly interesting for drug discovery and development.

Recent studies have highlighted the potential of 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid in various therapeutic areas. For instance, researchers have explored its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer. The fluorine atoms in the molecule contribute to its lipophilicity and stability, enhancing its bioavailability and pharmacokinetic properties. These attributes make it a promising candidate for developing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the isoindole ring system through cyclization reactions and the introduction of fluorine substituents via electrophilic substitution. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity. These advancements underscore the importance of green chemistry principles in modern drug development.

In terms of applications, 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid has shown potential in the development of anti-inflammatory agents. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This makes it a valuable lead compound for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural versatility allows for further modification to enhance its selectivity and potency.

Another area where this compound has shown promise is in the field of neuroprotection. Research indicates that 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid can modulate glutamate signaling pathways, which are implicated in neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. By targeting these pathways, the compound could potentially slow down disease progression and improve cognitive function in patients.

From a materials science perspective, the unique electronic properties of 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes suggests applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are currently investigating its performance under various operating conditions to assess its suitability for large-scale manufacturing.

In conclusion, 2-acetyl-6,6-difluoro-octahydro-1H-isoindole-carboxylic acid is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methods and pharmacological studies, positions it as a key player in future drug development and materials innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both medicine and technology.